Cas no 2680726-13-8 (tert-butyl N-(4-iodopyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-iodopyrimidin-2-yl)carbamate
• CAS No: 2680726-13-8
• MF: C₉H₁₂IN₃O₂
• MW: 321.114953994751
• CID: 5634685
• PubChem ID: 165931033
• Update Time: 2025-11-02

tert-butyl N-(4-iodopyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680726-13-8
• EN300-28293978
• tert-butyl N-(4-iodopyrimidin-2-yl)carbamate

• Inchi： 1S/C9H12IN3O2/c1-9(2,3)15-8(14)13-7-11-5-4-6(10)12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： BOGWUSPVNQGPBG-UHFFFAOYSA-N
• SMILES： IC1=CC=NC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.99742g/mol
• Monoisotopic Mass: 320.99742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(4-iodopyrimidin-2-yl)carbamate

tert-Butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8): A Versatile Building Block in Modern Medicinal Chemistry and Organic Synthesis

tert-Butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8) is a highly functionalized organic compound that has garnered significant attention in recent years due to its unique structural features and broad reactivity profile. This tert-butyl N-(4-iodopyrimidin-2-yl)carbamate derivative contains a pyrimidine ring system, a carbamate functionality, and a strategically positioned iodine atom, which together contribute to its exceptional utility in pharmaceutical research and synthetic chemistry. The CAS NO 2680726-13-8 compound has been extensively studied as a key intermediate in the development of novel therapeutics, particularly in the fields of oncology and immunology, where its structural versatility enables the creation of complex molecular scaffolds with tailored biological activities.

The tert-butyl N-(4-iodopyrimidin-2-yl)carbamate molecule features a 4-iodo substitution pattern on the pyrimidine ring, which is a critical structural element for enabling efficient cross-coupling reactions. This iodine atom acts as a highly reactive electrophilic site, making the CAS NO 2680726-13-8 compound an ideal starting material for palladium-catalyzed C–H functionalization processes. Recent advances in transition metal catalysis, particularly in the development of C–H activation methodologies, have demonstrated that the iodinated pyrimidine ring in tert-butyl N-(4-iodopyrimidin-2-yl)carbamate can be selectively transformed into a variety of bioactive molecules with high regio- and stereoselectivity. These transformations are particularly relevant in the context of drug discovery, where precise control over molecular architecture is essential for optimizing pharmacokinetic and pharmacodynamic properties.

One of the most notable applications of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8) lies in its use as a precursor for the synthesis of pyrimidine-based nucleoside analogs. Pyrimidine derivatives are a cornerstone of modern antiviral and anticancer therapies, with examples including the widely prescribed nucleoside reverse transcriptase inhibitors (NRTIs) used in the treatment of HIV and hepatitis B virus infections. The carbamate group in tert-butyl N-(4-iodopyrimidin-2-yl)carbamate provides a convenient handle for introducing various functional groups, such as hydroxyl, amine, or phosphoramidate moieties, which are essential for mimicking natural nucleosides. Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the role of this compound in the development of next-generation nucleoside analogs with enhanced metabolic stability and reduced toxicity profiles.

The CAS NO 2680726-13-8 compound is also a valuable tool in the field of medicinal chemistry for the synthesis of small molecule inhibitors targeting protein–protein interactions (PPIs). The iodinated pyrimidine ring serves as a pharmacophoric element that can be optimized to achieve high binding affinity to specific protein targets. For instance, a 2023 study published in Nature Chemical Biology demonstrated that derivatives of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate could be fine-tuned to selectively inhibit the interaction between the tumor necrosis factor (TNF) receptor and its ligand, a promising approach for the treatment of autoimmune disorders. The ability to modulate such interactions with high specificity is a major breakthrough in the design of therapeutics for complex diseases.

Another emerging application of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8) is in the development of bioorthogonal labeling reagents for chemical biology and imaging applications. The presence of the iodine atom and the carbamate functionality allows for the incorporation of this compound into molecules that can be selectively labeled with fluorescent or radioactive probes through click chemistry reactions. This capability has been exploited in recent research to track the intracellular trafficking of drug candidates and to visualize protein interactions in living cells. Notably, a 2023 paper in ACS Chemical Biology described the use of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate-based probes for real-time monitoring of receptor internalization processes, providing new insights into the mechanisms of drug action at the cellular level.

The synthetic accessibility of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8) is another factor that contributes to its widespread adoption in academic and industrial research settings. The compound can be prepared in high yields through a straightforward one-pot reaction sequence involving the coupling of 4-iodopyrimidine with a tert-butyl carbamate precursor under mild reaction conditions. This synthetic route is not only cost-effective but also environmentally friendly, as it minimizes the use of hazardous solvents and reagents. The scalability of this process has been demonstrated in several industrial case studies, with the compound being used as a building block in the development of lead compounds for multiple therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

Looking ahead, the CAS NO 2680726-13-8 compound is expected to play an increasingly important role in the advancement of precision medicine. Its structural versatility allows for the creation of molecular probes and therapeutics that can be tailored to specific patient populations based on genetic and biomarker profiles. For example, recent work in the field of personalized oncology has shown that derivatives of tert-butyl N-(4-iodopyrimidin-2-yl)carbamate can be designed to selectively target tumor-associated mutations, such as those found in the epidermal growth factor receptor (EGFR) and BRAF kinases. This targeted approach has the potential to significantly improve treatment outcomes while reducing the risk of off-target effects that are commonly associated with conventional chemotherapeutics.

As the field of medicinal chemistry continues to evolve, tert-butyl N-(4-iodopyrimidin-2-yl)carbamate (CAS NO 2680726-13-8) stands out as a prime example of how a single compound can serve as a foundation for a wide range of innovative applications. Its unique combination of reactivity, synthetic tractability, and functional group diversity positions it as a key enabler of next-generation drug discovery efforts. With ongoing research into novel synthetic methodologies and biological applications, the CAS NO 2680726-13-8 compound is poised to remain at the forefront of chemical innovation for years to come.